Cas no 1279833-53-2 (tert-Butyl2-(3-iodo-1H-indazol-1-yl)acetate)

• Product Name: tert-Butyl2-(3-iodo-1H-indazol-1-yl)acetate
• CAS No: 1279833-53-2
• MF: C₁₃H₁₅IN₂O₂
• MW: 358.174875497818
• CID: 5148912
• Update Time: 2025-06-09

tert-Butyl2-(3-iodo-1H-indazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl2-(3-iodo-1H-indazol-1-yl)acetate
• tert-Butyl 2-(3-iodo-1H-indazol-1-yl)acetate
• (3-Iodo-indazol-1-yl)-acetic acid tert-butyl ester
• 1H-Indazole-1-acetic acid, 3-iodo-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H15IN2O2/c1-13(2,3)18-11(17)8-16-10-7-5-4-6-9(10)12(14)15-16/h4-7H,8H2,1-3H3
• InChI Key： ARJAHCFILLFFSV-UHFFFAOYSA-N
• SMILES： IC1C2C=CC=CC=2N(CC(=O)OC(C)(C)C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1

Additional information on tert-Butyl2-(3-iodo-1H-indazol-1-yl)acetate

Comprehensive Overview of tert-Butyl 2-(3-iodo-1H-indazol-1-yl)acetate (CAS No. 1279833-53-2)

tert-Butyl 2-(3-iodo-1H-indazol-1-yl)acetate (CAS No. 1279833-53-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the indazole derivatives family, which has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. The presence of the iodo substituent at the 3-position of the indazole ring makes it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis.

In recent years, the demand for tert-Butyl 2-(3-iodo-1H-indazol-1-yl)acetate has surged, driven by its role in the development of novel therapeutic agents. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a class of compounds that have revolutionized cancer treatment. The tert-butyl ester group enhances the compound's stability and solubility, making it suitable for various experimental conditions. Additionally, the indazole core is a common motif in bioactive molecules, further underscoring the compound's importance in drug design.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of tert-Butyl 2-(3-iodo-1H-indazol-1-yl)acetate?" The answer lies in its reactivity. The iodo group serves as an excellent leaving group, enabling nucleophilic substitution reactions, while the acetate moiety can be hydrolyzed to yield carboxylic acid derivatives. These features make it a valuable tool for constructing complex molecular architectures, particularly in the synthesis of heterocyclic compounds.

Another hot topic in the scientific community is the exploration of green chemistry approaches for synthesizing such intermediates. Researchers are investigating eco-friendly catalysts and solvents to minimize environmental impact while maintaining high yields and selectivity. tert-Butyl 2-(3-iodo-1H-indazol-1-yl)acetate is no exception, with studies focusing on optimizing its production using sustainable methods. This aligns with the growing trend of sustainable chemistry, which prioritizes reducing waste and energy consumption.

The compound's significance extends beyond pharmaceuticals. It is also employed in material science, particularly in the development of organic electronic materials. The indazole scaffold, when functionalized with electron-withdrawing or donating groups, can influence the electronic properties of polymers and small molecules. This has implications for designing OLEDs (organic light-emitting diodes) and other advanced materials.

For those wondering, "How is tert-Butyl 2-(3-iodo-1H-indazol-1-yl)acetate characterized?", advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed. These methods ensure the compound's purity and confirm its structural integrity, which is critical for reproducibility in research. The tert-butyl group, for instance, is easily identifiable in proton NMR spectra due to its characteristic singlet peak.

In summary, tert-Butyl 2-(3-iodo-1H-indazol-1-yl)acetate (CAS No. 1279833-53-2) is a multifaceted compound with broad applications in drug discovery, material science, and synthetic chemistry. Its unique structural features, including the iodo substituent and tert-butyl ester, make it a valuable asset for researchers. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both medicinal chemistry and sustainable synthesis.